Cas no 109055-57-4 (Piperazine,1-butyl-3-methyl-)

Piperazine,1-butyl-3-methyl- structure
Piperazine,1-butyl-3-methyl- structure
Product Name:Piperazine,1-butyl-3-methyl-
CAS No:109055-57-4
MF:C9H20N2
MW:156.268502235413
CID:128268
PubChem ID:45099433
Update Time:2025-04-18

Piperazine,1-butyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-butyl-3-methyl-
    • 1-BUTYL-3-METHYLPIPERAZINE
    • Piperazine, 1-butyl-3-methyl- (9CI)
    • SCHEMBL3105772
    • AKOS014162236
    • DTXSID90667883
    • 109055-57-4
    • DB-288665
    • Piperazine, 1-butyl-3-methyl-
    • Inchi: 1S/C9H20N2/c1-3-4-6-11-7-5-10-9(2)8-11/h9-10H,3-8H2,1-2H3
    • InChI Key: PHZSRKRJHYCDKX-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CCNC(C)C1

Computed Properties

  • Exact Mass: 156.1628
  • Monoisotopic Mass: 156.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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